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Compound of Interest

Compound Name: L-Hydroxyproline-d4

Cat. No.: B15560894

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for L-Hydroxyproline-d4. This deuterated analog

of L-Hydroxyproline serves as a crucial internal standard in quantitative analytical methods,

such as mass spectrometry and NMR, for the accurate measurement of its non-deuterated

counterpart in various biological matrices. Understanding the quality parameters outlined in a

CoA is paramount for ensuring the reliability and reproducibility of experimental results.

Physicochemical and General Information
A Certificate of Analysis for L-Hydroxyproline-d4 will typically begin with fundamental details

about the compound and the specific lot being certified.
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Parameter Specification

Product Name L-Hydroxyproline-d4

Synonyms
(2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid-

d4

Molecular Formula C₅H₅D₄NO₃

Molecular Weight 135.15 g/mol [1]

CAS Number 2734920-51-3[1]

Unlabeled CAS 51-35-4[1]

Appearance White to off-white solid[1]

Storage

Powder: -20°C for 3 years; 4°C for 2 years. In

solvent: -80°C for 6 months; -20°C for 1 month.

[2]

Quality Control Specifications and Analytical Data
The core of the CoA provides quantitative data from various analytical tests performed to

ensure the quality and purity of the L-Hydroxyproline-d4 lot. The following table summarizes

typical tests, specifications, and representative results. Please note that as a specific Certificate

of Analysis for L-Hydroxyproline-d4 was not publicly available, the specifications for Purity

(Titration), Specific Rotation, Loss on Drying, and Sulfated Ash are based on typical values for

the non-deuterated L-Hydroxyproline and are provided for illustrative purposes.
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Analytical Test Specification Method

Purity (Titration, as is) ≥99.0% Perchloric Acid Titration

Purity (HPLC) ≥98%
High-Performance Liquid

Chromatography

Isotopic Enrichment ≥99 atom % D Mass Spectrometry or NMR

Specific Rotation ([α]²⁰/D) -76.0 ± 1.5° (c=5 in H₂O) Polarimetry

Loss on Drying ≤0.1%
Gravimetric (Drying under

vacuum)

Sulfated Ash ≤0.1%
Gravimetric (Ignition with

H₂SO₄)

Identity Conforms to structure
¹H-NMR, ¹³C-NMR, Mass

Spectrometry

Residual Solvents Conforms to ICH Q3C Headspace GC-MS

Elemental Impurities Conforms to ICH Q3D
Inductively Coupled Plasma

(ICP-MS)

Experimental Protocols
Detailed methodologies are crucial for the interpretation of the CoA data and for the replication

or adaptation of quality control measures.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
The purity of L-Hydroxyproline-d4 is often assessed using a reversed-phase HPLC method.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in

water) and an organic solvent (e.g., acetonitrile).
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Flow Rate: Typically 1.0 mL/min.

Detection: UV absorbance at a low wavelength, such as 210 nm.

Sample Preparation: A known concentration of L-Hydroxyproline-d4 is dissolved in the

mobile phase or water.

Quantification: The peak area of L-Hydroxyproline-d4 is compared to that of a certified

reference standard to determine purity.

Isotopic Enrichment Analysis by Mass Spectrometry
Mass spectrometry is the definitive technique for determining the isotopic enrichment of

deuterated compounds.

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight

(Q-TOF) or Orbitrap mass spectrometer, coupled to a suitable ionization source (e.g.,

Electrospray Ionization - ESI).

Sample Introduction: The sample is introduced via direct infusion or through an LC system.

Data Acquisition: The mass spectrum is acquired in full scan mode to observe the mass-to-

charge ratio (m/z) of the molecular ions.

Analysis: The relative intensities of the ion corresponding to L-Hydroxyproline-d4 (e.g.,

[M+H]⁺ at m/z 136.09) and the unlabeled L-Hydroxyproline ([M+H]⁺ at m/z 132.07) are

measured. The isotopic enrichment is calculated from the ratio of these intensities.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is used to confirm the chemical structure and the position of the deuterium

labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as

deuterium oxide (D₂O).
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¹H-NMR: The proton NMR spectrum is acquired. The absence or significant reduction of

signals at specific chemical shifts corresponding to the deuterated positions confirms the

labeling.

¹³C-NMR: The carbon-13 NMR spectrum can also be used to confirm the overall carbon

skeleton of the molecule.

Visualizing Experimental Workflows and Pathways
Diagrams are essential for clearly representing complex processes and relationships.
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Figure 1: A typical quality control workflow for the release of a batch of L-Hydroxyproline-d4.

L-Hydroxyproline is a key component of collagen, and its formation is a critical post-

translational modification.
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Figure 2: The enzymatic pathway for the synthesis of 4-Hydroxyproline from proline residues.

This guide serves as a comprehensive resource for understanding the critical quality attributes

of L-Hydroxyproline-d4 as detailed in a Certificate of Analysis. For specific lot data, always

refer to the CoA provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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